Cas no 894040-21-2 (N'-(2-chlorophenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894040-21-2
• MF: C₂₁H₁₈ClN₅O₂S
• MW: 439.917921543121
• CID: 5511954
• Update Time: 2025-07-14

N'-(2-chlorophenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-[2-(3-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(2-chlorophenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C21H18ClN5O2S/c1-13-5-4-6-14(11-13)18-25-21-27(26-18)15(12-30-21)9-10-23-19(28)20(29)24-17-8-3-2-7-16(17)22/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key： MNRWQKBVSDGQPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Comprehensive Analysis of N'-(2-chlorophenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide (CAS No. 894040-21-2)

The compound N'-(2-chlorophenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide, identified by its CAS No. 894040-21-2, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a 1,2,4-triazolo[3,2-b][1,3]thiazole core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique combination of functional groups, including the 2-chlorophenyl and 3-methylphenyl moieties.

In recent years, the demand for novel heterocyclic compounds like N'-(2-chlorophenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The compound's triazole-thiazole hybrid structure is particularly noteworthy, as such scaffolds are known for their bioactivity and drug-like properties. This aligns with current trends in drug discovery, where researchers prioritize molecules with high selectivity and minimal off-target effects.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 894040-21-2 in drug development?" Preliminary studies suggest that the molecule's ability to interact with specific enzyme systems could make it valuable in designing inhibitors for disease-related targets. Its ethanediamide linker further enhances its versatility, allowing for structural modifications to optimize pharmacokinetic properties. These features are critical in addressing challenges like drug resistance, a hot topic in modern pharmacology.

Another area of interest is the synthetic route for N'-(2-chlorophenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide. Researchers often inquire about "efficient synthesis methods for triazolo-thiazole derivatives", reflecting the growing emphasis on scalable and sustainable chemistry. The compound's synthesis typically involves multi-step reactions, including cyclization and amidation, which require precise control to achieve high yields and purity. Advances in catalytic methods and green chemistry could further streamline its production.

The physicochemical properties of CAS No. 894040-21-2 also play a pivotal role in its applicability. Key parameters such as solubility, stability, and lipophilicity are frequently analyzed to predict its behavior in biological systems. For instance, the chlorophenyl group may influence the compound's membrane permeability, while the methylphenyl substituent could affect its metabolic stability. These factors are crucial for optimizing its drug-likeness, a major focus in pre-clinical research.

In the context of intellectual property, N'-(2-chlorophenyl)-N-{2-[2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide has been the subject of several patents, highlighting its commercial potential. Innovators are keen to explore its utility in proprietary formulations, especially in combination therapies. This aligns with the broader trend of repurposing existing chemical entities for new indications, a strategy that reduces development time and costs.

As the scientific community continues to investigate CAS No. 894040-21-2, collaborations between academia and industry will be essential to unlock its full potential. The compound's unique architecture and functional diversity make it a compelling subject for further study, particularly in the era of personalized medicine and targeted therapies. With ongoing advancements in analytical techniques and computational modeling, researchers are better equipped than ever to elucidate its mechanisms and applications.